Cas no 2639463-82-2 (tert-butyl 2-amino-1,2,4triazolo1,5-apyridine-8-carboxylate)

• Product Name: tert-butyl 2-amino-1,2,4triazolo1,5-apyridine-8-carboxylate
• CAS No: 2639463-82-2
• MF: C₁₁H₁₄N₄O₂
• MW: 234.254461765289
• CID: 5666588
• PubChem ID: 165902032
• Update Time: 2025-06-08

tert-butyl 2-amino-1,2,4triazolo1,5-apyridine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylate
• EN300-27725510
• 2639463-82-2
• 1,1-Dimethylethyl 2-amino[1,2,4]triazolo[1,5-a]pyridine-8-carboxylate
• tert-butyl 2-amino-1,2,4triazolo1,5-apyridine-8-carboxylate

• Inchi： 1S/C11H14N4O2/c1-11(2,3)17-9(16)7-5-4-6-15-8(7)13-10(12)14-15/h4-6H,1-3H3,(H2,12,14)
• InChI Key： DWCLALWZRKSFQF-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CN2C1=NC(N)=N2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 234.11167570g/mol
• Monoisotopic Mass: 234.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 3.95±0.30(Predicted)

Additional information on tert-butyl 2-amino-1,2,4triazolo1,5-apyridine-8-carboxylate

Introduction to Tert-butyl 2-amino-1,2,4-triazolo[1,5-a]pyridine-8-carboxylate (CAS No. 2639463-82-2)

Tert-butyl 2-amino-1,2,4-triazolo[1,5-a]pyridine-8-carboxylate, with the CAS number 2639463-82-2, is a significant compound in the field of chemical biology and pharmaceutical research. This heterocyclic molecule has garnered attention due to its unique structural features and potential applications in drug development. The compound belongs to the triazolopyridine class, which is known for its diverse biological activities and has been extensively studied for its pharmacological properties.

The molecular structure of tert-butyl 2-amino-1,2,4-triazolo[1,5-a]pyridine-8-carboxylate consists of a triazolopyridine core fused with a carboxylate group and a tert-butyl substituent. This configuration imparts specific chemical and biological properties that make it a valuable scaffold for medicinal chemistry. The presence of multiple nitrogen atoms in the triazolopyridine ring enhances its potential as a ligand for various biological targets, including enzymes and receptors.

Recent research has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Triazolopyridines, in particular, have been investigated for their role in modulating inflammatory responses, antimicrobial activity, and anticancer effects. The tert-butyl 2-amino-1,2,4-triazolo[1,5-a]pyridine-8-carboxylate molecule has shown promise in preclinical studies as a potential lead compound for further drug discovery efforts.

In the context of drug design, the carboxylate group in tert-butyl 2-amino-1,2,4-triazolo[1,5-a]pyridine-8-carboxylate provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets. This flexibility has made it a popular choice for medicinal chemists working on developing small-molecule inhibitors and activators.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations, have been employed to construct the complex triazolopyridine core efficiently. These synthetic strategies are crucial for producing enough material for both preclinical studies and industrial applications.

One of the most compelling aspects of tert-butyl 2-amino-1,2,4-triazolo[1,5-a]pyridine-8-carboxylate is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in many cellular processes, including cell growth and division. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. By targeting kinases with small-molecule inhibitors like this compound, researchers aim to develop therapies that can modulate these pathways effectively.

The tert-butyl group in the molecule contributes to its stability and solubility characteristics, which are important factors in drug formulation and delivery. Additionally, the amino group provides a site for further derivatization, allowing researchers to explore different analogs with enhanced pharmacological properties. These modifications can lead to improved bioavailability and reduced toxicity profiles.

Epidemiological studies have suggested that compounds with triazolopyridine cores exhibit significant therapeutic potential across multiple disease areas. For instance, derivatives of this class have shown efficacy in treating inflammatory disorders by inhibiting key pro-inflammatory cytokines. Furthermore, preclinical data indicate that certain triazolopyridines can selectively target cancer cells without harming healthy tissues.

The development of computational models has further accelerated the discovery process for compounds like tert-butyl 2-amino-1,2,4-triazolo[1,5-a]pyridine-8-carboxylate. These models help predict how different molecular structures will interact with biological targets at the atomic level. By integrating experimental data with computational insights， researchers can design more effective drug candidates faster than traditional methods alone would allow.

The future prospects for this compound are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients worldwide.